Cas no 2580240-19-1 (2-Bromo-3-fluoropyridine-4-sulfonamide)

• Product Name: 2-Bromo-3-fluoropyridine-4-sulfonamide
• CAS No: 2580240-19-1
• MF: C₅H₄BrFN₂O₂S
• MW: 255.064862251282
• CID: 6024360
• PubChem ID: 165890817
• Update Time: 2025-09-27

2-Bromo-3-fluoropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580240-19-1
• EN300-27734028
• 2-bromo-3-fluoropyridine-4-sulfonamide
• 2-Bromo-3-fluoropyridine-4-sulfonamide

• Inchi： 1S/C5H4BrFN2O2S/c6-5-4(7)3(1-2-9-5)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： XDOVUPADEFTVJM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)S(N)(=O)=O)F

Computed Properties

• Exact Mass: 253.91609g/mol
• Monoisotopic Mass: 253.91609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-Bromo-3-fluoropyridine-4-sulfonamide

Introduction to 2-Bromo-3-fluoropyridine-4-sulfonamide (CAS No. 2580240-19-1)

2-Bromo-3-fluoropyridine-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 2580240-19-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic sulfonamide derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and fluorine substituents on the pyridine ring enhances its reactivity, making it a versatile building block for medicinal chemists.

The compound's structure consists of a pyridine core substituted at the 2-position with a bromine atom, at the 3-position with a fluorine atom, and at the 4-position with a sulfonamide group. This specific arrangement imparts distinct electronic and steric properties, which are critical for its role in drug discovery and development. The sulfonamide moiety, in particular, is well-known for its ability to form hydrogen bonds and interact with biological targets, thereby increasing the potential for therapeutic activity.

In recent years, 2-bromo-3-fluoropyridine-4-sulfonamide has garnered attention due to its applications in the synthesis of small-molecule inhibitors targeting various diseases. One notable area of research involves its use in developing kinase inhibitors, which are crucial for treating cancers and inflammatory disorders. The bromine and fluorine atoms serve as handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

Moreover, the compound has been explored in the context of antiviral drug development. The pyridine scaffold is a common motif in many antiviral agents, and modifications at specific positions can lead to enhanced efficacy against viral enzymes. Preliminary studies have shown that derivatives of 2-bromo-3-fluoropyridine-4-sulfonamide exhibit promising inhibitory activity against certain viral proteases. This finding underscores the importance of this compound as a lead molecule in antiviral research.

Another emerging application of 2-bromo-3-fluoropyridine-4-sulfonamide is in the field of agrochemicals. Sulfonamides are widely used in pesticides due to their broad-spectrum activity against pests and pathogens. The introduction of bromo and fluoro substituents into the pyridine ring can modulate the bioactivity of sulfonamides, leading to compounds with improved selectivity and potency. Recent studies have demonstrated that certain derivatives of this compound exhibit herbicidal properties, making them potential candidates for novel crop protection agents.

The synthesis of 2-bromo-3-fluoropyridine-4-sulfonamide typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at specific positions followed by sulfonation to introduce the sulfonamide group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

In terms of biological evaluation, 2-bromo-3-fluoropyridine-4-sulfonamide has been tested for various pharmacological activities. While it may not possess direct therapeutic effects itself, its role as a scaffold for drug discovery is invaluable. Researchers often modify its structure by introducing additional functional groups or altering substitution patterns to optimize biological activity. This approach has led to several patents and publications highlighting its utility in developing novel therapeutics.

The compound's physicochemical properties also make it an attractive candidate for drug development. Its solubility profile, melting point, and stability under different conditions are critical factors that influence its suitability for formulation into final drug products. Detailed characterization using spectroscopic techniques (e.g., NMR, IR) and chromatographic methods (e.g., HPLC) ensures that high-quality material is obtained for further studies.

Looking ahead, the future prospects of 2-bromo-3-fluoropyridine-4-sulfonamide appear promising as research continues to uncover new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to more effective drugs and agrochemicals based on this versatile intermediate.